3-Phenoxy-13C6 Benzoic Acid

Description

3-Phenoxy-13C6 benzoic acid is a stable isotope-labeled compound, specifically designed for analytical purposes. It is a derivative of phenoxybenzoic acid, where the phenoxy group's carbon atoms are substituted with carbon-13 ($^{13}$C) isotopes. This compound is primarily used as a reference standard in the analysis of pyrethroid insecticide metabolites, such as permethrin, in biological samples like human urine.

Applications and Uses

3-Phenoxy-13C6 benzoic acid is utilized in isotope dilution mass spectrometry (IDMS) for the quantitative analysis of pesticide metabolites. The use of this isotope-labeled compound helps in overcoming matrix effects that can lead to biased results in conventional mass spectrometry analyses. By spiking samples with this labeled analog, researchers can accurately determine and compensate for analyte loss during sample preparation.

Analytical Techniques

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): This technique is widely used for detecting and quantifying pesticide metabolites in biological samples.

• Gas Chromatography (GC) coupled with MS/MS: Offers high sensitivity and specificity for analyzing volatile compounds.

Identifiers

• InChI: InChI=1S/C13H10O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H,14,15)/i1+1,2+1,3+1,6+1,7+1,11+1

• InChIKey: NXTDJHZGHOFSQG-UJVDBDNBSA-N

• SMILES: C1=CC(=CC(=C1)O[13C]2=[13CH][13CH]=[13CH][13CH]=[13CH]2)C(=O)O

Suppliers and Availability

3-Phenoxy-13C6 benzoic acid is available from several reputable suppliers, including LGC Standards and Sigma-Aldrich. It is typically sold as a neat product with a purity of >95% (HPLC) and is often used in the form of analytical standards for pesticide testing.

Supplier	Product Code	Quantity	Purity
LGC Standards	TRC-P228012	Made to order	>95% (HPLC)
Sigma-Aldrich	PESTANAL	Available	Analytical Standard
Fisher Scientific	15931061	10 mg	Analytical Standard

Research Findings and Applications

The use of 3-phenoxy-13C6 benzoic acid in research is primarily focused on the detection and quantification of pyrethroid metabolites in human urine. Pyrethroids are a class of synthetic insecticides widely used in agriculture and household pest control. Their metabolites, such as 3-phenoxybenzoic acid, are indicators of exposure and can be measured using isotope dilution mass spectrometry techniques.

Environmental and Health Implications

Pyrethroids and their metabolites have been studied for their potential environmental and health impacts. While generally considered safe for humans at recommended exposure levels, there is ongoing research into their effects on neurological development and other health outcomes.

• CAS No.: 1793055-05-6
• Product Name: 3-Phenoxy-13C6 Benzoic Acid
• Molecular Formula: C7[13C]6H10O3
• Molecular Weight: 220.17
• IUPAC Name: 3-((1,2,3,4,5,6-13C6)cyclohexatrienyloxy)benzoic acid
• Standard InChI: InChI=1S/C13H10O3/c14-13(15)10-5-4-8-12(9-10)16-11-6-2-1-3-7-11/h1-9H,(H,14,15)/i1+1,2+1,3+1,6+1,7+1,11+1
• SMILES: C1=CC=C(C=C1)OC2=CC=CC(=C2)C(=O)O
• Purity: 95% by HPLC; 98% atom 13C
• Related CAS: 3739-38-6 (unlabelled)
• Synonyms: 3-Phenoxy-13C6-benzoic acid; Permethrin metabolite; 3-(Phenoxy-13C6)benzoic Acid
• Tag: Benzoic Acid Impurities
• PubChem Compound: 124202596
• Last Modified: Apr 15 2024